BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of (2-
Bromo-6-fluorophenyl)methanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (2-Bromo-6-fluorophenyl)methanol

Cat. No.: B591543

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This document provides a comprehensive, step-by-step guide for the proper
disposal of (2-Bromo-6-fluorophenyl)methanol, ensuring laboratory safety and environmental
compliance.

(2-Bromo-6-fluorophenyl)methanol is a halogenated organic compound.[1][2] Due to its
chemical properties and potential hazards, it must be disposed of as hazardous waste.[3][4]
Improper disposal can lead to environmental contamination and potential health risks.

Key Data and Hazard Profile

A summary of the essential data for (2-Bromo-6-fluorophenyl)methanol is provided in the
table below. This information is critical for safe handling and for providing accurate details to
waste disposal services.
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Property Value Reference
CAS Number 261723-33-5 [1]
Molecular Formula C7HeBIrFO [1]
Molecular Weight 205.03 g/mol [1]
Physical Form White to Yellow Solid [3]
Hazard Statements H302, H315, H319, H335 [3]
Hazard Classification Halogenated Organic Waste [2]

Hazard Summary:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Experimental Protocol: Waste Segregation and
Collection

The primary and most critical procedure for the disposal of (2-Bromo-6-
fluorophenyl)methanol is proper segregation and collection for subsequent removal by a
licensed hazardous waste disposal service.

Materials Required:

o Designated hazardous waste container (chemically compatible, e.g., polyethylene)
e Hazardous waste labels

o Personal Protective Equipment (PPE): nitrile gloves, safety goggles, lab coat

Procedure:
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» Waste Classification: Identify all waste containing (2-Bromo-6-fluorophenyl)methanol as
Halogenated Organic Waste. This includes the pure compound, solutions, and any
contaminated materials (e.g., pipette tips, weighing boats, contaminated absorbent
materials).

o Container Selection: Use a designated, leak-proof, and chemically compatible container for
halogenated organic waste.[4] The container must have a secure, tight-fitting lid.[1]

e Labeling: Immediately label the waste container with a "Hazardous Waste" label. The label
must include:

o The words "Hazardous Waste"
o The full chemical name: "(2-Bromo-6-fluorophenyl)methanol”
o The hazard characteristics (e.g., Toxic, Irritant)
o The date of accumulation
e Waste Collection:

o Solid Waste: Carefully transfer solid (2-Bromo-6-fluorophenyl)methanol waste into the
designated container.

o Solutions: Pour solutions containing (2-Bromo-6-fluorophenyl)methanol into the
designated liquid halogenated waste container. Use a funnel to avoid spills and do not
overfill the container (a maximum of 90% capacity is recommended).

o Contaminated Materials: Place all contaminated disposable materials into the designated
solid halogenated waste container.

o Container Management: Keep the waste container closed at all times, except when adding
waste.[1] This prevents the release of vapors and reduces the risk of spills.

o Storage: Store the sealed and labeled waste container in a designated satellite accumulation
area within the laboratory. This area should be away from incompatible materials such as
strong acids, bases, and oxidizing agents.[4]
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o Disposal: Arrange for the pickup and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor. Provide them with a complete and accurate description of the waste.

Note: Do not mix halogenated waste with non-halogenated organic waste, as this can
significantly increase disposal costs and complexity.[5]

Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.
Procedure:

o Evacuate and Alert: Evacuate the immediate area and alert nearby personnel.

» Don PPE: Wear appropriate personal protective equipment, including nitrile gloves, safety
goggles, a lab coat, and if necessary, respiratory protection.

o Containment: For a solid spill, carefully sweep the material to avoid generating dust. For a
liquid spill, cover with an inert absorbent material such as vermiculite or sand.

o Collection: Carefully collect the spilled material and absorbent into a designated, sealed
container for halogenated waste.

o Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol) and collect
the cleaning materials as hazardous waste.

» Disposal: Dispose of all contaminated materials through your institution's hazardous waste
management program.

Disposal Workflow Visualization

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of (2-Bromo-6-fluorophenyl)methanol.
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Caption: Disposal workflow for (2-Bromo-6-fluorophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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